Cas no 146884-05-1 (3-(3-Bromo-4-hydroxyphenyl)-2-(hydroxyimino)propanoic acid)

• Product Name: 3-(3-Bromo-4-hydroxyphenyl)-2-(hydroxyimino)propanoic acid
• CAS No: 146884-05-1
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• MDL: MFCD22573521
• CID: 2918957
• PubChem ID: 71300237
• Update Time: 2025-05-20

3-(3-Bromo-4-hydroxyphenyl)-2-(hydroxyimino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-4-hydroxyphenyl)-2-(hydroxyimino)propanoic acid
• AKOS015996840
• 3-(3-bromo-4-hydroxyphenyl)-2-(N-hydroxyimino)propanoic acid
• CID 71300237
• KG-0028
• (alphaE)-3-Bromo-4-hydroxy-alpha-(hydroxyimino)benzenepropanoic acid
• 3-(3-bromo-4-hydroxyphenyl)-2-hydroxyiminopropanoic acid
• 146884-05-1

• MDL： MFCD22573521
• Inchi： 1S/C9H8BrNO4/c10-6-3-5(1-2-8(6)12)4-7(11-15)9(13)14/h1-3,12,15H,4H2,(H,13,14)
• InChI Key： OTQJUBTXGZWKKA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC(C(=O)O)=NO)O

Computed Properties

• Exact Mass: 272.96367Da
• Monoisotopic Mass: 272.96367Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 90.1Ų

Additional information on 3-(3-Bromo-4-hydroxyphenyl)-2-(hydroxyimino)propanoic acid

3-(3-Bromo-4-hydroxyphenyl)-2-(hydroxyimino)propanoic Acid (CAS No. 146884-05-1): An Overview

3-(3-Bromo-4-hydroxyphenyl)-2-(hydroxyimino)propanoic acid (CAS No. 146884-05-1) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound, also known as 3-(3-bromo-4-hydroxyphenyl)-2-hydroxyiminopropanoic acid, is a derivative of propanoic acid with a brominated phenyl and hydroxyimino substituent. The combination of these functional groups imparts distinct chemical and biological characteristics, making it a valuable candidate for various applications.

The brominated phenyl group in the structure of 3-(3-bromo-4-hydroxyphenyl)-2-(hydroxyimino)propanoic acid is known to enhance the compound's lipophilicity, which can improve its ability to cross biological membranes and reach target sites within cells. This property is particularly important in drug design, where the ability to penetrate cell membranes is crucial for the efficacy of therapeutic agents. Additionally, the hydroxyimino group introduces a reactive site that can participate in various chemical reactions, such as nucleophilic addition and condensation, which are essential for the synthesis of more complex molecules.

Recent studies have explored the potential biological activities of 3-(3-bromo-4-hydroxyphenyl)-2-(hydroxyimino)propanoic acid. One notable area of research has focused on its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action appears to involve the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.

Another area of interest is the potential use of 3-(3-bromo-4-hydroxyphenyl)-2-(hydroxyimino)propanoic acid in cancer therapy. Preliminary studies have shown that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. These findings suggest that 3-(3-bromo-4-hydroxyphenyl)-2-(hydroxyimino)propanoic acid may have therapeutic potential as an anticancer agent, particularly for cancers that are resistant to conventional treatments.

The structural flexibility of 3-(3-bromo-4-hydroxyphenyl)-2-(hydroxyimino)propanoic acid also makes it an attractive candidate for drug optimization. Chemists can modify the compound by introducing various functional groups or altering the positions of existing substituents to enhance its pharmacological properties. For example, replacing the bromine atom with other halogens or adding additional hydroxyl groups can fine-tune the compound's solubility, stability, and bioavailability.

In addition to its therapeutic applications, 3-(3-bromo-4-hydroxyphenyl)-2-(hydroxyimino)propanoic acid has been studied for its potential use as a probe molecule in biochemical assays. Its unique structure allows it to bind selectively to specific proteins or enzymes, making it useful for investigating molecular interactions and pathways involved in disease processes. This application is particularly valuable in high-throughput screening (HTS) platforms, where large libraries of compounds are tested for their ability to modulate target proteins.

The synthesis of 3-(3-bromo-4-hydroxyphenyl)-2-(hydroxyimino)propanoic acid involves several steps, including the bromination of a phenolic compound, followed by the formation of a hydroxamic acid derivative. The reaction conditions and reagents used can significantly impact the yield and purity of the final product. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

Despite its promising properties, further research is needed to fully understand the safety profile and long-term effects of 3-(3-bromo-4-hydroxyphenyl)-2-(hydroxyimino)propanoic acid. Preclinical studies are ongoing to evaluate its toxicity, pharmacokinetics, and potential side effects. These studies will provide crucial data for determining its suitability for clinical trials and eventual therapeutic use.

In conclusion, 3-(3-bromo-4-hydroxyphenyl)-2-(hydroxyimino)propanoic acid (CAS No. 146884-05-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for developing new therapeutic agents and biochemical tools. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and advancing our understanding of complex biological processes.